Cas no 1699985-84-6 (5-amino-1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1,2-dihydropyridin-2-one)
5-amino-1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties
Names and Identifiers
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- 5-amino-1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1,2-dihydropyridin-2-one
- EN300-1107897
- 1699985-84-6
- 5-amino-1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]-1,2-dihydropyridin-2-one
-
- Inchi: 1S/C8H10N6O/c1-13-11-7(10-12-13)5-14-4-6(9)2-3-8(14)15/h2-4H,5,9H2,1H3
- InChI Key: OTZXTGSVPVIQHP-UHFFFAOYSA-N
- SMILES: O=C1C=CC(=CN1CC1N=NN(C)N=1)N
Computed Properties
- Exact Mass: 206.09160896g/mol
- Monoisotopic Mass: 206.09160896g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 89.9Ų
5-amino-1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1,2-dihydropyridin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1107897-0.05g |
5-amino-1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]-1,2-dihydropyridin-2-one |
1699985-84-6 | 95% | 0.05g |
$888.0 | 2023-10-27 | |
| Enamine | EN300-1107897-0.1g |
5-amino-1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]-1,2-dihydropyridin-2-one |
1699985-84-6 | 95% | 0.1g |
$930.0 | 2023-10-27 | |
| Enamine | EN300-1107897-0.25g |
5-amino-1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]-1,2-dihydropyridin-2-one |
1699985-84-6 | 95% | 0.25g |
$972.0 | 2023-10-27 | |
| Enamine | EN300-1107897-0.5g |
5-amino-1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]-1,2-dihydropyridin-2-one |
1699985-84-6 | 95% | 0.5g |
$1014.0 | 2023-10-27 | |
| Enamine | EN300-1107897-1.0g |
5-amino-1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]-1,2-dihydropyridin-2-one |
1699985-84-6 | 1g |
$1142.0 | 2023-06-10 | ||
| Enamine | EN300-1107897-2.5g |
5-amino-1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]-1,2-dihydropyridin-2-one |
1699985-84-6 | 95% | 2.5g |
$2071.0 | 2023-10-27 | |
| Enamine | EN300-1107897-5.0g |
5-amino-1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]-1,2-dihydropyridin-2-one |
1699985-84-6 | 5g |
$3313.0 | 2023-06-10 | ||
| Enamine | EN300-1107897-10.0g |
5-amino-1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]-1,2-dihydropyridin-2-one |
1699985-84-6 | 10g |
$4914.0 | 2023-06-10 | ||
| Enamine | EN300-1107897-1g |
5-amino-1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]-1,2-dihydropyridin-2-one |
1699985-84-6 | 95% | 1g |
$1057.0 | 2023-10-27 | |
| Enamine | EN300-1107897-5g |
5-amino-1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]-1,2-dihydropyridin-2-one |
1699985-84-6 | 95% | 5g |
$3065.0 | 2023-10-27 |
5-amino-1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1,2-dihydropyridin-2-one Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 5-amino-1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1,2-dihydropyridin-2-one
Introduction to 5-amino-1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1,2-dihydropyridin-2-one (CAS No. 1699985-84-6) and Its Emerging Applications in Chemical Biology
5-amino-1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1,2-dihydropyridin-2-one, identified by its CAS number 1699985-84-6, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This heterocyclic molecule combines elements of pyridinone and tetrazole moieties, which are well-documented for their bioactivity and potential therapeutic applications. The presence of both an amino group and a methyl-substituted tetrazole ring suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration in drug discovery and molecular research.
The compound’s structural framework is characterized by a 1,2-dihydropyridin-2-one core, which is known for its stability and versatility in medicinal chemistry. This core structure has been extensively studied for its role in modulating various biological pathways, particularly those involving enzyme inhibition and receptor binding. The integration of a tetrazole moiety at the 1-position introduces additional reactivity and binding potential, while the methyl group at the 2-position of the tetrazole enhances its solubility and metabolic stability. Such structural features make 5-amino-1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1,2-dihydropyridin-2-one a versatile scaffold for designing novel bioactive molecules.
In recent years, there has been growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a crucial role in numerous disease pathways. The unique structural attributes of CAS no. 1699985-84-6 position it as a potential lead compound for disrupting PPIs associated with cancer, inflammation, and neurodegenerative disorders. Preliminary computational studies have suggested that the compound can interact with hydrophobic pockets and aromatic residues within protein targets, potentially leading to high-affinity binding. This capability is particularly relevant in the context of recent advancements in structure-based drug design, where precise molecular interactions are critical for therapeutic efficacy.
Moreover, the amino group in the molecule provides a handle for further chemical modification through conjugation with biomolecules or functional groups. This modularity allows chemists to explore diverse derivatives with tailored properties, such as improved pharmacokinetics or enhanced target specificity. Such flexibility is highly valued in medicinal chemistry pipelines where rapid iteration and optimization are essential for identifying lead compounds with desired characteristics.
The tetrazole ring itself is a well-known pharmacophore found in several FDA-approved drugs due to its ability to modulate enzyme activity and receptor function. For instance, tetrazole derivatives have been reported to exhibit inhibitory effects on carbonic anhydrase enzymes and kinases, which are implicated in metabolic disorders and cancer progression. The incorporation of a methyl-substituted tetrazole into the dihydropyridinone core of CAS no. 1699985-84-6 may confer additional bioactivity by enhancing binding affinity or altering metabolic pathways. This underscores the compound’s potential as a scaffold for developing next-generation therapeutics.
Recent experimental studies have begun to elucidate the biological activity of this compound. In vitro assays have demonstrated that derivatives of this class exhibit inhibitory effects on certain kinases and enzymes associated with inflammation and cell proliferation. These findings align with emerging research trends that emphasize the importance of targeting multiple disease pathways simultaneously—a strategy known as polypharmacology. By interacting with multiple targets within a disease network, small molecules like CAS no. 1699985-84-6 can offer synergistic therapeutic benefits.
The synthesis of this compound presents an intriguing challenge due to its complex structural features. However, advances in synthetic methodologies have made it feasible to produce such molecules with high purity and yield. Techniques such as multi-step organic synthesis combined with modern purification methods have enabled researchers to access this compound efficiently. This accessibility is crucial for accelerating downstream biological evaluations and drug development efforts.
From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 5-amino-1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1,2-dihydropyridin-2-one (CAS no. 1699985-84) and potential biological targets. These studies have provided insights into key binding residues and predicted binding affinities, guiding experimental efforts toward optimizing lead compounds. Additionally, virtual screening approaches have been employed to identify analogs with enhanced potency or selectivity—a process that leverages large chemical libraries and machine learning algorithms.
The integration of artificial intelligence (AI) into drug discovery has further accelerated the development pipeline for compounds like this one. AI-driven platforms can predict physicochemical properties, assess drug-likeness metrics, and identify promising scaffolds much faster than traditional methods. By leveraging these technologies early in the discovery process, CAS no 1699985 84 6 could be rapidly optimized into viable drug candidates.
Future directions for research on this compound include exploring its mechanism of action in vivo using animal models and human cell lines. Understanding how it interacts with endogenous pathways will provide critical insights into its therapeutic potential and help identify any off-target effects that may need to be mitigated during development.
The versatility of CAS no 1699985 84 6 also extends beyond pharmaceutical applications; it holds promise for use as an intermediate in material science research or as a building block for designing novel catalysts or agrochemicals. The ability to modify its structure allows chemists to tailor properties such as solubility or reactivity for specific industrial needs.
In conclusion, 5-amino -1-( 2 -methyl - 2H - 1 , 2 ,3 ,4 -tetrazol - 5 - yl )methyl -1 , 2 -dihydropyridin - 2 -one ( CAS no .1699985846) represents an exciting opportunity at the intersection of chemical biology and medicinal chemistry . Its unique structural features , coupled with emerging data on its bioactivity , make it a compelling candidate for further exploration . As research continues to uncover new therapeutic targets , compounds like this one will play an increasingly important role in addressing complex diseases through innovative molecular design .
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